Cas no 158401-52-6 (3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide)

• Product Name: 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide
• CAS No: 158401-52-6
• MF: C₇H₁₆ClN₂O₃P
• MW: 242.640301704407
• MDL: MFCD01755255
• CID: 146642
• PubChem ID: 3074468
• Update Time: 2025-10-28

3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,6,2-Oxadiazaphosphonine,3-(2-chloroethyl)octahydro-2-hydroxy-, 2-oxide
• 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonine 2-Oxide
• 3-(2-chloroethyl)-2-hydroxy-1,3,6,2λ5-oxadiazaphosphonane 2-oxide
• 3-(2-Chloroethyl)-2-oxo-2-hydroxy-1,3,6,2-oxadiazaphosphonane
• Cyclophosphamide USP RC B
• CyclophosphaMide Related CoMpound B
• CyclophosphaMide Monochloro IMpurity
• Cyclophosphamide Related Compound B (25 mg) (3-(2-chloroethyl)-2-oxo-2-hydroxy-1,3,6,2-oxadiazaphosphonane)
• UNII-782QH86XIH
• 3-(2-chloroethyl)-2-hydroxy-1,3,6,2lambda5-oxadiazaphosphonane 2-oxide
• AKOS037647817
• 3-(2-Chloroethyl)-2-hydroxy-1,3,6,2-oxadiazaphosphonane2-oxide
• CHEMBL129254
• J-009498
• Octahydro-3-(2-chloroethyl)-2-hydroxy-1,3,6,2-oxadiazaphosphonine 2-oxide
• 3-(2-CHLOROETHYL)-2-HYDROXY-1,3,6,2??-OXADIAZAPHOSPHONAN-2-ONE
• AS-74900
• DTXSID00166418
• FT-0664692
• SCHEMBL17162013
• E?-oxadiazaphosphonan-2-one
• 158401-52-6
• 3-(2-chloroethyl)-2-hydroxy-1,3,6,2
• 782QH86XIH
• 1,3,6,2-OXADIAZAPHOSPHONINE, 3-(2-CHLOROETHYL)OCTAHYDRO-2-HYDROXY-, 2-OXIDE
• W18286
• 1,3,6,2-Oxadiazaphosphonine, octahydro-3-(2-chloroethyl)-2-hydroxy-, 2-oxide
• 3-(2-Chloroethyl)-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-oxide
• MFCD01755255
• 1,3,6,2-Oxadiazaphosphonine, octahydro-3-(2-chloroethyl)-2-hydroxy-, 2-oxide;
• 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide
• 1,3,6,2-Oxadiazaphosphonine, 3-(2-chloroethyl)octahydro-2-hydroxy-, 2-oxide; Cyclophosphamide RC B (USP)

• MDL： MFCD01755255
• Inchi： 1S/C7H16ClN2O3P/c8-2-5-10-6-4-9-3-1-7-13-14(10,11)12/h9H,1-7H2,(H,11,12)
• InChI Key： SIMWMEHPUXRDQD-UHFFFAOYSA-N
• SMILES： ClCCN1CCNCCCOP1(=O)O

Computed Properties

• Exact Mass: 242.05900
• Monoisotopic Mass: 242.058707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: -2.8

Experimental Properties

• Density: 1.33
• Boiling Point: 371°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.515
• PSA: 71.61000
• LogP: 0.90420

3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide

Introduction to 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide (CAS No. 158401-52-6)

3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 158401-52-6, belongs to a class of molecules known for their unique structural and functional properties. The presence of multiple heteroatoms and functional groups makes it a subject of intense study for its potential applications in drug development and material science.

The molecular structure of 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide is characterized by an octahydro framework embedded with an oxadiazaphosphonane core. This core structure is pivotal in determining the compound's reactivity and interaction with biological systems. The inclusion of a 2-hydroxy group and a 2-chloroethyl side chain further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focusing on the development of novel compounds with potential therapeutic applications. The oxadiazaphosphonane scaffold has emerged as a promising structure due to its ability to modulate biological pathways effectively. Studies have shown that derivatives of this class can exhibit significant activity against various targets, including enzymes and receptors involved in inflammation and cancer progression.

The 2-chloroethyl moiety in the compound's structure is particularly noteworthy, as it introduces a reactive site that can be exploited for further functionalization. This feature makes it an attractive candidate for medicinal chemists looking to develop new drug candidates. Additionally, the 2-hydroxy group provides a site for hydrogen bonding interactions, which can be crucial for binding affinity and selectivity in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide with greater accuracy. These simulations have helped in understanding its potential interactions with biological targets at the molecular level. Such insights are invaluable for designing experiments aimed at optimizing its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxadiazaphosphonane core necessitates specialized methodologies that ensure high yield and purity. Researchers have been exploring novel synthetic routes to improve accessibility to this class of compounds, which could accelerate their development into viable therapeutic agents.

In the realm of drug discovery, the ability to modulate biological pathways non-covalently is highly desirable. The unique structural features of 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide make it an excellent candidate for developing small-molecule inhibitors. Such inhibitors can target specific enzymes or receptors implicated in various diseases, offering new therapeutic strategies.

The compound's potential applications extend beyond pharmaceuticals into materials science. Its ability to form stable complexes with other molecules makes it useful in designing advanced materials with tailored properties. For instance, it could be employed in the development of sensors or catalysts where precise molecular interactions are essential.

Ongoing research is exploring the biological activity of derivatives of this compound. Preliminary studies suggest that modifications to the core structure can lead to enhanced efficacy and reduced toxicity. These findings are encouraging for future development efforts aimed at harnessing the full potential of this molecule.

The integration of machine learning techniques into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging large datasets and predictive models, researchers can identify promising candidates more efficiently than traditional methods alone. This approach has already shown success in identifying novel analogs of known active compounds.

In conclusion, 3-(2-Chloroethyl)octahydro-2-hydroxy-1,3,6,2-oxadiazaphosphonane 2-Oxide represents a significant advancement in chemical research with broad implications for medicine and materials science. Its unique structural features and versatile reactivity make it a valuable asset for further exploration. As research continues to uncover new applications for this compound and its derivatives, its importance in scientific endeavors is likely to grow even further.